trans-Cotinine Amide
trans-Cotinine Amide
Brand Name:
Vulcanchem
CAS No.:
939437-34-0
VCID:
VC20830773
InChI:
InChI=1S/C11H13N3O2/c1-14-9(15)5-8(11(12)16)10(14)7-3-2-4-13-6-7/h2-4,6,8,10H,5H2,1H3,(H2,12,16)/t8-,10+/m0/s1
SMILES:
CN1C(C(CC1=O)C(=O)N)C2=CN=CC=C2
Molecular Formula:
C11H13N3O2
Molecular Weight:
219.24 g/mol
trans-Cotinine Amide
CAS No.: 939437-34-0
Cat. No.: VC20830773
Molecular Formula: C11H13N3O2
Molecular Weight: 219.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 939437-34-0 |
|---|---|
| Molecular Formula | C11H13N3O2 |
| Molecular Weight | 219.24 g/mol |
| IUPAC Name | (2S,3S)-1-methyl-5-oxo-2-pyridin-3-ylpyrrolidine-3-carboxamide |
| Standard InChI | InChI=1S/C11H13N3O2/c1-14-9(15)5-8(11(12)16)10(14)7-3-2-4-13-6-7/h2-4,6,8,10H,5H2,1H3,(H2,12,16)/t8-,10+/m0/s1 |
| Standard InChI Key | AOUSFDDFFDPVFF-WCBMZHEXSA-N |
| Isomeric SMILES | CN1[C@@H]([C@H](CC1=O)C(=O)N)C2=CN=CC=C2 |
| SMILES | CN1C(C(CC1=O)C(=O)N)C2=CN=CC=C2 |
| Canonical SMILES | CN1C(C(CC1=O)C(=O)N)C2=CN=CC=C2 |
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